5-Bromo-2-methyl-2H-indazole-3-sulfonyl chloride
Overview
Description
5-Bromo-2-methyl-2H-indazole-3-sulfonyl chloride (5-Bromo-3-sulfonylindazole) is an organosulfur compound with a wide range of applications in organic synthesis and medicinal chemistry. It is an important building block in the synthesis of heterocyclic compounds, such as indazoles and thiazoles, and has been used in the synthesis of a variety of drugs, including antifungal agents, anti-inflammatory agents, and anti-cancer agents. 5-Bromo-3-sulfonylindazole is also used in the development of fluorescent probes and imaging agents for imaging and diagnostics.
Scientific Research Applications
I have conducted a search for the scientific research applications of “5-Bromo-2-methyl-2H-indazole-3-sulfonyl chloride”, but unfortunately, there seems to be limited information available on this specific compound’s applications.
Indazoles, in general, are a class of heterocyclic compounds that have been studied for various medicinal purposes, such as antimicrobial and anti-inflammatory activities . However, for the specific compound , there might be a need for more specialized databases or scientific literature that are not readily accessible through a general web search.
properties
IUPAC Name |
5-bromo-2-methylindazole-3-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN2O2S/c1-12-8(15(10,13)14)6-4-5(9)2-3-7(6)11-12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHNLKWSQTIGYDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2C=C(C=CC2=N1)Br)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methyl-2H-indazole-3-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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